Cas no 1782432-84-1 (2,5-Diazabicyclo[4.2.0]octan-3-one)

• Product Name: 2,5-Diazabicyclo[4.2.0]octan-3-one
• CAS No: 1782432-84-1
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6329279
• PubChem ID: 84647893
• Update Time: 2025-06-14

2,5-Diazabicyclo[4.2.0]octan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-6499164
• AT24536
• 2,5-Diazabicyclo[4.2.0]octan-3-one
• 1782432-84-1

• Inchi： 1S/C6H10N2O/c9-6-3-7-4-1-2-5(4)8-6/h4-5,7H,1-3H2,(H,8,9)
• InChI Key： NDZURQPQQDGGED-UHFFFAOYSA-N
• SMILES： O=C1CNC2CCC2N1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 2,5-Diazabicyclo[4.2.0]octan-3-one

Comprehensive Overview of 2,5-Diazabicyclo[4.2.0]octan-3-one (CAS No. 1782432-84-1)

2,5-Diazabicyclo[4.2.0]octan-3-one (CAS No. 1782432-84-1) is a bicyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This heterocyclic scaffold is characterized by a fused ring system containing nitrogen atoms, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

The compound's bicyclic framework and diazabicyclo moiety contribute to its stability and reactivity, which are critical for designing high-affinity ligands. Recent studies highlight its role in modulating enzyme activity and receptor interactions, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward personalized treatments, 2,5-Diazabicyclo[4.2.0]octan-3-one is emerging as a key player in the development of next-generation small-molecule drugs.

One of the most searched questions related to this compound is: "What are the applications of 2,5-Diazabicyclo[4.2.0]octan-3-one in drug discovery?" The answer lies in its versatility. Its structure allows for facile derivatization, enabling chemists to create libraries of analogs for screening against various biological targets. This aligns with the current trend of fragment-based drug design, where small, rigid scaffolds like this are used to build potent inhibitors or activators.

Another hot topic is the compound's potential in green chemistry. With sustainability becoming a priority, researchers are investigating eco-friendly synthetic routes for 2,5-Diazabicyclo[4.2.0]octan-3-one. Catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption, addressing the global push for greener pharmaceutical manufacturing.

From a technical standpoint, the CAS No. 1782432-84-1 identifier ensures precise tracking of this compound in regulatory and commercial databases. This is particularly important for compliance with global chemical inventories like REACH and TSCA, which are frequently searched by industry professionals. The compound's molecular weight and logP values are also critical parameters for pharmacokinetic optimization, a common focus area for medicinal chemists.

In summary, 2,5-Diazabicyclo[4.2.0]octan-3-one represents a promising scaffold with broad applicability in modern chemistry and drug development. Its structural features, combined with the industry's focus on sustainability and precision medicine, position it as a compound of enduring relevance. Future research will likely uncover even more innovative uses for this versatile molecule.